Cas no 477862-92-3 (4-4-(2-Thienyl)-2-pyrimidinylphenyl 4-chlorobenzenecarboxylate)

• Product Name: 4-4-(2-Thienyl)-2-pyrimidinylphenyl 4-chlorobenzenecarboxylate
• CAS No: 477862-92-3
• MF: C₂₁H₁₃ClN₂O₂S
• MW: 392.858122587204
• CID: 4652674
• PubChem ID: 3464973
• Update Time: 2025-09-27

4-4-(2-Thienyl)-2-pyrimidinylphenyl 4-chlorobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-4-(2-Thienyl)-2-pyrimidinylphenyl 4-chlorobenzenecarboxylate
• [4-(4-thiophen-2-ylpyrimidin-2-yl)phenyl] 4-chlorobenzoate
• AKOS005081186
• 4-[4-(thiophen-2-yl)pyrimidin-2-yl]phenyl4-chlorobenzoate
• Bionet1_003702
• 12P-141
• 477862-92-3
• Oprea1_275030
• HMS579F04
• 4-[4-(thiophen-2-yl)pyrimidin-2-yl]phenyl 4-chlorobenzoate
• 4-[4-(2-thienyl)-2-pyrimidinyl]phenyl 4-chlorobenzenecarboxylate
• MFCD02082823

• Inchi： 1S/C21H13ClN2O2S/c22-16-7-3-15(4-8-16)21(25)26-17-9-5-14(6-10-17)20-23-12-11-18(24-20)19-2-1-13-27-19/h1-13H
• InChI Key： XJFCWUHTXJXUQT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(=O)OC1C=CC(=CC=1)C1N=CC=C(C2=CC=CS2)N=1

Computed Properties

• Exact Mass: 392.0386265g/mol
• Monoisotopic Mass: 392.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 502.1±50.0 °C at 760 mmHg
• Flash Point: 257.5±30.1 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-4-(2-Thienyl)-2-pyrimidinylphenyl 4-chlorobenzenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on 4-4-(2-Thienyl)-2-pyrimidinylphenyl 4-chlorobenzenecarboxylate

Introduction to 4-4-(2-Thienyl)-2-pyrimidinylphenyl 4-chlorobenzenecarboxylate (CAS No. 477862-92-3)

4-4-(2-Thienyl)-2-pyrimidinylphenyl 4-chlorobenzenecarboxylate, with the CAS number 477862-92-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thienyl group, a pyrimidinyl moiety, and a chlorobenzenecarboxylate ester. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-4-(2-Thienyl)-2-pyrimidinylphenyl 4-chlorobenzenecarboxylate is particularly noteworthy due to its intricate arrangement of functional groups. The thienyl group, a five-membered heterocyclic ring containing sulfur, imparts unique electronic and steric properties to the molecule. The pyrimidinyl moiety, a six-membered heterocyclic ring with two nitrogen atoms, is a common structural feature in many biologically active compounds, including several clinically approved drugs. The chlorobenzenecarboxylate ester further enhances the molecule's hydrophobicity and stability, making it an attractive candidate for drug development.

Recent studies have explored the potential therapeutic applications of 4-4-(2-Thienyl)-2-pyrimidinylphenyl 4-chlorobenzenecarboxylate. One area of focus has been its anti-inflammatory properties. In vitro assays have demonstrated that this compound exhibits potent inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo studies in animal models have shown promising results in reducing inflammation and pain associated with various inflammatory conditions.

Another significant area of research involves the anticancer properties of 4-4-(2-Thienyl)-2-pyrimidinylphenyl 4-chlorobenzenecarboxylate. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that 4-4-(2-Thienyl)-2-pyrimidinylphenyl 4-chlorobenzenecarboxylate could be a valuable lead compound for the development of novel anticancer therapies.

In addition to its biological activities, the pharmacokinetic properties of 4-4-(2-Thienyl)-2-pyrimidinylphenyl 4-chlorobenzenecarboxylate have been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. However, ongoing studies are necessary to optimize these properties and ensure safety and efficacy in human trials.

The synthesis of 4-4-(2-Thienyl)-2-pyrimidinylphenyl 4-chlorobenzenecarboxylate has also been a topic of interest in organic chemistry. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the coupling of a thienopyrimidine intermediate with a chlorobenzoic acid derivative using transition metal-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling or palladium-catalyzed arylation. These methods provide high yields and excellent regioselectivity, making them suitable for large-scale production.

The potential applications of 4-4-(2-Thienyl)-2-pyrimidinylphenyl 4-chlorobenzenecarboxylate extend beyond anti-inflammatory and anticancer therapies. Recent research has also explored its use as an antiviral agent. Preliminary studies have shown that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The exact mechanism by which it exerts its antiviral effects is still under investigation, but it is believed to involve interference with viral entry or replication processes.

In conclusion, 4-4-(2-Thienyl)-2-pyrimidinylphenyl 4-chlorobenzenecarboxylate (CAS No. 477862-92-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in various areas of medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.